Cas no 2172070-66-3 (tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylazetidine-1-carboxylate
• CAS No: 2172070-66-3
• MF: C₁₃H₂₃NO₄S
• MW: 289.391022920609
• CID: 5566926
• PubChem ID: 165596178
• Update Time: 2023-11-25

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1642390
• 2172070-66-3
• tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]azetidine-1-carboxylate
• tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylazetidine-1-carboxylate

• Inchi： 1S/C13H23NO4S/c1-11(2,3)18-10(16)14-6-13(17,7-14)12(8-15)4-5-19-9-12/h15,17H,4-9H2,1-3H3
• InChI Key： OCRWOJPTQDNOJQ-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(C1)C1(CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 289.13477939g/mol
• Monoisotopic Mass: 289.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.3Ų